![molecular formula C20H18ClN3O3S2 B2481411 4-chloro-N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide CAS No. 921925-73-7](/img/structure/B2481411.png)
4-chloro-N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide
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Description
4-chloro-N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H18ClN3O3S2 and its molecular weight is 447.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on the synthesis of various sulfonamide derivatives, exploring their structural properties and potential applications. For instance, studies have detailed the synthesis of quinazoline and quinolinylazo derivatives, emphasizing the importance of sulfonamide moieties in developing compounds with potential pharmacological activities. One study describes the synthesis of novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety, highlighting their antitumor efficacy (Alqasoumi et al., 2010). Another research effort focuses on the structural analysis of dichlorobenzenesulfonamide derivatives, revealing insights into tautomeric behaviors and molecular interactions (Beuchet et al., 1999).
Pharmacological Potential
Several studies have investigated the pharmacological potential of sulfonamide derivatives, identifying compounds with significant antitumor and antimicrobial activities. For example, research on tetrahydroquinazoline derivatives through aza Diels-Alder reactions has provided valuable insights into their chemical behavior and potential therapeutic applications (Cremonesi et al., 2010). Similarly, the synthesis and characterization of quinazoline derivatives have been explored, with a focus on identifying hybrid molecules exhibiting diuretic and antihypertensive properties (Rahman et al., 2014).
Antimicrobial and Anti-HIV Evaluation
Research into the antimicrobial and anti-HIV properties of sulfonamide derivatives has led to the discovery of novel compounds with promising biological activities. A study on the synthesis and in vitro activity of new 2-mercaptobenzenesulfonamides revealed compounds with potential anticancer and anti-HIV effects (Pomarnacka et al., 2001). Additionally, the creation of benzenesulfonamides bearing oxadiazole moieties has been explored, showing significant antimicrobial and anti-HIV activities (Iqbal et al., 2006).
Properties
IUPAC Name |
4-chloro-N-[4-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3S2/c21-15-7-9-17(10-8-15)29(26,27)23-20-22-16(13-28-20)12-19(25)24-11-3-5-14-4-1-2-6-18(14)24/h1-2,4,6-10,13H,3,5,11-12H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRINHVZDKQAZKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)CC3=CSC(=N3)NS(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.